Methyl 3-(3-chloro-4-hydroxybenzoyl)propionate

• Molecular Formula: C11H11ClO4
• Molecular Weight: 242.65 g/mol
• IUPAC Name: methyl 4-(3-chloro-4-hydroxyphenyl)-4-oxobutanoate
• InChI: InChI=1S/C11H11ClO4/c1-16-11(15)5-4-9(13)7-2-3-10(14)8(12)6-7/h2-3,6,14H,4-5H2,1H3
• InChI Key: XKEZJEIGNBYGKC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCC(=O)C1=CC(=C(C=C1)O)Cl

Description

Methyl 3-(3-chloro-4-hydroxybenzoyl)propionate is a useful research compound. Its molecular formula is C11H11ClO4 and its molecular weight is 242.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Aluminium chloride powder (66.75g, 0.5 mole) was added during one hour to a stirred mixture of dry 2-chlorophenol (27.3g, 0.22 mole), powdered succinic anhydride (20g, 0.2 mole) and dry sym-tetrachlorethane (150 ml) while the temperature was allowed to rise from 20° C to 40° C. The resultant mixture was heated in an oil bath at 135° C for 2 hours, then cooled in ice and hydrolysed with cold 10% hydrochloric acid solution (100 ml). Tetrachloroethane was removed by steam distillation and the aqueous residue precipitated a gum which was purified by standard procedures to give 31.97g, 70%, of a mixture of 3-(3-chloro-2-hydroxybenzoyl) propionic acid and 3-(3-chloro-4-hydroxybenzoyl)propionic acids. Esterification of the mixed acids with methanol - hydrogen chloride and separation of the products by column chromatography (silica, 5/1 chloroform/petroleum ether B.p. 60°-80° C) gave methyl 3-(3-chloro-2-hydroxybenzoyl)propionate (m.p. 60°-62° C) and methyl 3-(3-chloro-4-hydroxybenzoyl)propionate (m.p. 85°-89° C). Hydrolysis of the latter ester with dilute sodium hydroxide solution gave 3-(3-chloro-4-hydroxybenzoyl)propionic acid (m.p. 155°-160° C). The pure acid, on recrystallisation from water, had m.p. 160°-162° C.

Synthesis routes and methods II

Procedure details

Aluminium chloride powder (66.75 g, 0.5 mole) was added during one hour to a stirred mixture of dry 2-chlorophenol (27.3 g, 0.22 mole), powdered succinic anhydride (20 g, 0.2 mole) and dry sym-tetrachlorethane (150 ml) while the temperature was allowed to rise from 20°C to 40°C. The resultant mixture was heated in an oil bath at 135°C for 2 hours, then cooled in ice and hydrolysed with cold 10% hydrochloric acid solution (100 ml). Tetrachloroethane was removed by steam distillation and the aqueous residue precipitated a gum which was purified by standard procedures to give 31.97 g, 70%, of a mixture of 3-(3-chloro-2-hydroxybenzoyl) propionic and 3-(3-chloro-4-hydroxybenzoyl)propionic acids. Esterification of the mixed acids with methanol - hydrogen chloride and separation of the products by column chromatography (silica, 5/1 chloroform/petroleum ether B.p. 60°-80°C) gave methyl 3-(3-chloro-2-hydroxybenzoyl)propionate (m.p. 60°-62°C) and methyl 3-(3-chloro-4-hydroxybenzoyl)propionate (m.p. 85°-89°C). Hydrolysis of the latter ester with dilute sodium hydroxide solution gave 3-(3-chloro-4-hydroxybenzoyl)propionic acid (m.p. 155°-160°C). The pure acid, on recrystallisation from water, had m.p. 160°-162°C.